7-Chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine

• IUPAC Name: 7-chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine
• InChI: InChI=1S/C6H5ClN4/c1-3-9-4-2-8-11-5(4)6(7)10-3/h2H,1H3,(H,8,11)
• InChI Key: OZSZTAKPQQPQMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=N1)Cl)NN=C2
• Molecular Formula: C6H5ClN4
• DSSTOX Substance ID: DTXSID90634959
• Molecular Weight: 168.58 g/mol
• CAS RN: 1055057-37-8

Description

Synthesis Analysis

The synthesis of pyrazolo[4,3-d]pyrimidines has been reported in the literature. A new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds were designed and synthesized as novel CDK2 targeting compounds.

Molecular Structure Analysis

The molecular structure of pyrazolo[4,3-d]pyrimidines has been studied. Molecular docking simulation of the designed compounds confirmed the good fit into the CDK2 active site through the essential hydrogen bonding with Leu83.

Mechanism of Action

Pyrazolo[4,3-d]pyrimidines have been studied as potential inhibitors of CDK2, a target for cancer treatment. The growth of the three examined cell lines was significantly inhibited by most of the prepared compounds.

Future Directions

Future research could focus on the design and synthesis of new pyrazolo[3,4-d]pyrimidine derivatives, as well as the thioxo-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine compounds and the thioglycoside derivatives, based on pyrazolo[3,4-d]pyrimidine scaffold to develop novel CDK2 inhibitors.